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Compound of Interest

Compound Name: N-Benzyl albuterol

Cat. No.: B138282 Get Quote

For researchers and scientists engaged in drug development, ensuring the safe handling and

disposal of chemical compounds is paramount. N-Benzyl albuterol, a derivative of salbutamol,

requires careful management to protect both laboratory personnel and the environment. This

guide provides essential, step-by-step procedures for the proper disposal of N-Benzyl
albuterol, adhering to standard laboratory safety and chemical handling protocols.

Hazard Profile and Waste Classification
N-Benzyl albuterol is classified under the Globally Harmonized System (GHS) as harmful if

swallowed and harmful to aquatic life with long-lasting effects.[1] Due to its environmental

hazard, it must be treated as hazardous chemical waste. Under no circumstances should N-
Benzyl albuterol or its containers be disposed of down the drain or in regular trash.

Key Hazard Information:

Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)

Harmful to aquatic life with long lasting effects
Hazardous to the aquatic environment, long-

term hazard

Data sourced from PubChem.[1]
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Disposal Protocol for N-Benzyl Albuterol
The following protocol outlines the necessary steps for the safe disposal of N-Benzyl albuterol
in a laboratory setting. This procedure is based on general guidelines for hazardous chemical

waste management.[2][3][4][5]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat, when handling N-Benzyl albuterol waste.

2. Waste Segregation and Collection:

Designate a specific, properly labeled, and leak-proof container for N-Benzyl albuterol
waste. The container must be chemically compatible with the compound.

Collect all solid waste, including contaminated personal protective equipment (PPE) like

gloves and weighing papers, in this designated container.

For solutions containing N-Benzyl albuterol, use a separate, sealed, and clearly labeled

liquid waste container.

3. Labeling of Waste Containers:

Each waste container must be clearly labeled with the words "Hazardous Waste."[4][5]

The label must also include:

The full chemical name: "N-Benzyl albuterol"

The building and room number where the waste was generated.

An indication of the hazards (e.g., "Toxic," "Environmental Hazard").[4]

4. Storage of Chemical Waste:

Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[4][5]
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Keep waste containers tightly closed except when adding waste.[3]

Do not accumulate more than 55 gallons of chemical waste in the SAA.[3][6]

5. Disposal through a Licensed Vendor:

Arrange for the disposal of the collected waste through your institution's contracted

hazardous waste or pharmaceutical waste vendor.[7]

These vendors will transport the waste to a permitted facility for proper treatment, which

typically involves incineration at high temperatures.[7][8]

6. Disposal of Empty Containers:

A container that has held N-Benzyl albuterol must be triple-rinsed with a suitable solvent

before being disposed of as regular trash.[6]

The rinsate from this process must be collected and disposed of as hazardous waste.[6]

After rinsing, deface or remove all chemical labels from the container before disposal.[6]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of N-Benzyl
albuterol.
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Workflow for N-Benzyl Albuterol Disposal

Waste Generation and Collection

Labeling and Storage

Final Disposal

Identify N-Benzyl albuterol waste (solid & liquid)

Segregate into a labeled, compatible hazardous waste container

Label container: 'Hazardous Waste', chemical name, location, and hazards

Store in designated Satellite Accumulation Area (SAA)

Arrange for pickup by a licensed hazardous waste vendor

Transport to a permitted facility for incineration

Click to download full resolution via product page

Caption: Logical workflow for the disposal of N-Benzyl albuterol.

Disclaimer: Always consult your institution's specific Environmental Health and Safety (EHS)

guidelines and local regulations, as they may have additional requirements for hazardous
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waste disposal.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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